Cas no 1286703-10-3 (2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide)

• Product Name: 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide
• CAS No: 1286703-10-3
• MF: C₂₄H₂₃N₃O₄
• MW: 417.457125902176
• CID: 6525744
• Update Time: 2025-07-22

2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide
• 2-(1-benzyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)-N-(3,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C24H23N3O4/c1-30-20-12-19(13-21(14-20)31-2)25-22(28)16-27-11-9-18-8-10-26(23(18)24(27)29)15-17-6-4-3-5-7-17/h3-14H,15-16H2,1-2H3,(H,25,28)
• InChI Key： GJQIEKDCBIMPTQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC(OC)=C1)(=O)CN1C(=O)C2N(CC3=CC=CC=C3)C=CC=2C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 1286703-10-3 and Product Name: 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide

The compound identified by the CAS number 1286703-10-3 and the product name 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, belonging to the pyrrolopyridine class, has garnered attention due to its unique structural features and potential biological activities. The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry, often incorporated into drug candidates due to its ability to interact with biological targets in a manner that promotes favorable pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of 1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl moieties in the development of novel therapeutic agents. These moieties are known for their ability to modulate various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The presence of the N-(3,5-dimethoxyphenyl)acetamide group further enhances the compound's potential by introducing hydrophobic interactions and improving solubility characteristics. This dual functionality makes the compound an attractive candidate for further investigation in preclinical and clinical settings.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the pyrrolopyridine core through cyclization reactions followed by functionalization with the benzyl and dimethoxyphenyl groups. Advanced synthetic techniques such as transition metal catalysis have been employed to optimize these reactions, ensuring minimal side products and efficient production.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in disease pathogenesis. Specifically, it has shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the compound has demonstrated potential anti-proliferative effects against various cancer cell lines by interfering with critical signaling pathways involved in cell growth and survival.

The 3,5-dimethoxyphenyl group is particularly noteworthy as it contributes to the compound's binding affinity by forming hydrogen bonds with target proteins. This moiety is also known for its stability under physiological conditions, ensuring that the compound remains active within biological systems. Furthermore, the benzyl group enhances lipophilicity, which is crucial for crossing biological membranes and achieving effective concentrations at target sites.

Current research is focused on evaluating the compound's efficacy and safety profile through animal models and cellular assays. The goal is to identify potential therapeutic applications where this molecule could offer significant benefits over existing treatments. For instance, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anti-proliferative effects suggest potential utility in oncology.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how this molecule interacts with its targets at a molecular level. These simulations have helped refine the structure to improve binding affinity while minimizing off-target effects. By leveraging computational tools alongside traditional experimental methods, researchers can accelerate the drug discovery process significantly.

As interest in targeted therapies grows, compounds like this one are becoming increasingly valuable. The ability to modulate specific biological pathways with high precision is essential for developing treatments that are both effective and well-tolerated by patients. The unique combination of structural features found in 2-{1-benzyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}-N-(3,5-dimethoxyphenyl)acetamide positions it as a promising candidate for future clinical trials.

In conclusion,1286703-10-3 represents a significant contribution to pharmaceutical research due to its innovative structure and potential biological activities. Ongoing studies aim to fully elucidate its therapeutic potential across various disease indications while ensuring safety through rigorous preclinical testing protocols. As research progresses,this compound could pave the way for new treatment strategies that address unmet medical needs effectively.